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Compound of Interest

Compound Name: 3'-Chloropropiophenone

Cat. No.: B116997

This guide provides a comprehensive overview of the key physical properties of 3'-
Chloropropiophenone, specifically its melting and boiling points. It is intended for
researchers, scientists, and professionals in the field of drug development who require precise
and reliable data for their work. This document includes tabulated physical data, detailed
experimental protocols for property determination, and a logical workflow for physical property
analysis.

Physical Properties of 3'-Chloropropiophenone

3'-Chloropropiophenone, also known as 1-(3-chlorophenyl)propan-1-one, is a chemical
intermediate with applications in the synthesis of various organic compounds.[1][2] Accurate
knowledge of its physical properties is essential for its handling, purification, and use in
chemical reactions.

Data Presentation

The following table summarizes the reported melting and boiling points for 3'-
Chloropropiophenone. It is important to note that boiling points are pressure-dependent, and
the values are reported at specific reduced pressures.
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Physical Property Value Conditions Reference
Melting Point 45-47 °C (lit.) [1]

47 °C [3]

43-47 °C [2]

48-50 °C [4]

Boiling Point 124 °C at 14 mmHg (lit.) [1][2]
113-115°C at 4 mmHg [4]

Note: Variations in reported values can be attributed to differences in experimental methods
and sample purity.

Experimental Protocols

The determination of melting and boiling points is a fundamental procedure in chemical
analysis for compound identification and purity assessment.[5][6]

2.1. Melting Point Determination (Capillary Method)

The capillary method is a common and reliable technique for determining the melting point of a
solid organic compound.[7] A small, finely powdered sample is heated in a capillary tube, and
the temperature range over which the substance melts is observed.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns) or Thiele tube setup[5][6]

Capillary tubes (sealed at one end)[8]

Thermometer

Mortar and pestle (for grinding the sample)

Procedure:
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o Sample Preparation: Ensure the 3'-Chloropropiophenone sample is pure and completely
dry, as impurities can depress and broaden the melting range.[5][8] Grind the crystalline solid
into a fine powder.

o Loading the Capillary Tube: Pack the dry powder into the open end of a capillary tube to a
height of 2-3 mm.[8] This is achieved by tapping the sealed end of the tube on a hard surface
to compact the sample at the bottom.[8]

e Measurement:

o Place the capillary tube in the heating block of the melting point apparatus.[8]

o Heat the sample rapidly to a temperature about 15-20°C below the expected melting point.

o Then, decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium
between the sample, heating block, and thermometer.[6]

o Record the temperature at which the first liquid appears (the beginning of melting) and the
temperature at which the last solid crystal disappears (the completion of melting). This
range is the melting point of the sample.[6]

2.2. Boiling Point Determination (Thiele Tube Method)

For determining the boiling point of a liquid, especially for small sample quantities, the Thiele
tube method is highly effective.[9] This method relies on the principle that the boiling point is
the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure.[10]

Apparatus:

Thiele tube

Heat-resistant oil (e.g., mineral oil)

Small test tube or fusion tube

Capillary tube (sealed at one end)
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e Thermometer

e Bunsen burner or other heat source
e Stand and clamp

Procedure:

o Sample Preparation: Place a few milliliters of the liquid 3'-Chloropropiophenone into a
small test tube.

e Assembly:

o Place a capillary tube, with its sealed end facing up, into the test tube containing the
sample.[10]

o Attach the test tube to a thermometer using a rubber band or thread, ensuring the sample
is level with the thermometer bulb.[10]

o Suspend the entire assembly in a Thiele tube filled with oil, making sure the sample is
immersed but the open end of the test tube is above the oil level.[9]

¢ Measurement:

o Gently heat the side arm of the Thiele tube.[10] The shape of the tube promotes
convection currents, ensuring uniform heating of the oil.[10]

o As the temperature rises, air trapped in the capillary tube will expand and exit as a slow
stream of bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the
capillary tube.[9][10] This indicates that the liquid's vapor has displaced all the air.

o Remove the heat source and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid is drawn
back into the capillary tube.[10] Record this temperature.
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o ltis crucial to also record the atmospheric pressure at the time of the measurement, as
boiling point is pressure-dependent.

Workflow for Physical Property Determination

The following diagram illustrates a standardized workflow for the determination and verification
of the physical properties of a chemical substance like 3'-Chloropropiophenone.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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